Cas no 33426-60-7 (benzene,1-methyl-2-(1-methylethoxy)-)

• Product Name: benzene,1-methyl-2-(1-methylethoxy)-
• CAS No: 33426-60-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD08276207
• CID: 917954
• PubChem ID: 141785
• Update Time: 2025-04-24

benzene,1-methyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• benzene,1-methyl-2-(1-methylethoxy)-
• 1-methyl-2-propan-2-yloxybenzene
• 1-isopropoxy-2-methyl-benzene
• 2-Isopropyloxy-toluol
• isopropyl ortho-tolyl ether
• isopropyl-o-tolyl ether
• Isopropyl-o-tolyl-aether
• MFCD08276207
• J-019183
• Benzene, 1-methyl-2-(1-methylethoxy)-
• SCHEMBL104727
• 1-Isopropoxy-2-methylbenzene
• E90123
• 33426-60-7
• AKOS005142975
• FS-3996
• DTXSID30187070
• 2-Isopropoxytoluene
• CS-0205042

• MDL： MFCD08276207
• Inchi： 1S/C10H14O/c1-8(2)11-10-7-5-4-6-9(10)3/h4-8H,1-3H3
• InChI Key： ONNCZAPKYZWFHQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C)C

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 198.9°C at 760 mmHg
• Flash Point: 74°C
• Refractive Index: 1.487
• PSA: 9.23000
• LogP: 2.78220

Additional information on benzene,1-methyl-2-(1-methylethoxy)-

Comprehensive Overview of Benzene,1-methyl-2-(1-methylethoxy)- (CAS No. 33426-60-7): Properties, Applications, and Industry Insights

Benzene,1-methyl-2-(1-methylethoxy)- (CAS No. 33426-60-7) is an organic compound that has garnered significant attention in various industrial and research applications. This aromatic ether, also known by its systematic name, is widely utilized in the synthesis of specialty chemicals, fragrances, and pharmaceutical intermediates. Its unique molecular structure, featuring a methyl group and an isopropoxy group attached to a benzene ring, contributes to its distinctive chemical properties and reactivity.

The compound's CAS number 33426-60-7 serves as a unique identifier in chemical databases, ensuring accurate classification and regulatory compliance. With the growing demand for high-performance chemical intermediates, Benzene,1-methyl-2-(1-methylethoxy)- has become increasingly relevant in modern chemical manufacturing. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential as a building block for environmentally friendly processes.

One of the most notable characteristics of Benzene,1-methyl-2-(1-methylethoxy)- is its stability under various conditions, making it suitable for diverse applications. The compound demonstrates excellent solubility in common organic solvents, which enhances its utility in formulation chemistry and industrial processes. Researchers have particularly focused on its role in developing advanced materials and functional coatings, where its aromatic nature contributes to desired material properties.

In the pharmaceutical sector, Benzene,1-methyl-2-(1-methylethoxy)- serves as a valuable intermediate for synthesizing active pharmaceutical ingredients (APIs). Its molecular structure allows for selective modifications, enabling the creation of complex drug molecules. The compound's compatibility with various catalytic systems and reaction conditions makes it particularly attractive for medicinal chemistry applications. Recent studies have explored its potential in developing novel therapeutic agents, aligning with the industry's focus on drug discovery innovation.

The fragrance and flavor industry extensively utilizes Benzene,1-methyl-2-(1-methylethoxy)- due to its ability to contribute to complex scent profiles. As consumers increasingly demand natural-inspired fragrances and sustainable aroma chemicals, this compound has gained prominence in perfumery applications. Its structural features allow for the creation of nuanced olfactory characteristics, making it valuable for both fine fragrances and functional perfumery products.

From a manufacturing perspective, Benzene,1-methyl-2-(1-methylethoxy)- production follows stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as gas chromatography and mass spectrometry are employed to verify the compound's specifications. The industry has seen growing interest in process optimization for this chemical, particularly in reducing energy consumption and improving yield efficiency - key considerations in today's cost-conscious manufacturing environment.

Market analysis indicates steady growth in demand for Benzene,1-methyl-2-(1-methylethoxy)-, driven by expanding applications in specialty chemicals and performance materials. Regional markets in Asia-Pacific have shown particular growth, correlating with the expansion of chemical manufacturing capabilities in the area. Industry reports suggest that innovations in catalytic synthesis and molecular engineering will further enhance the compound's commercial viability in coming years.

Environmental and safety considerations for Benzene,1-methyl-2-(1-methylethoxy)- follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices and industrial safety measures are recommended when working with this compound. The chemical industry's shift toward responsible sourcing and sustainable production has led to improved handling guidelines for such intermediates.

Research and development activities continue to explore new applications for Benzene,1-methyl-2-(1-methylethoxy)-, particularly in emerging fields like advanced material science and nanotechnology. Its molecular architecture offers opportunities for creating novel polymeric materials and functional surfaces with tailored properties. These developments align with current scientific trends focusing on materials innovation and smart chemical solutions.

Quality standards for Benzene,1-methyl-2-(1-methylethoxy)- are maintained through rigorous testing protocols and international specifications. Manufacturers typically provide detailed certificates of analysis and technical data sheets to ensure proper characterization of the material. The compound's stability profile makes it suitable for long-term storage and global distribution, supporting its widespread commercial availability.

Future prospects for Benzene,1-methyl-2-(1-methylethoxy)- appear promising as new applications continue to emerge. The compound's versatility positions it well to meet evolving industry needs, particularly in sectors prioritizing molecular diversity and structural complexity. As chemical research advances, this aromatic ether is likely to play an increasingly important role in specialty chemical development and innovative material design across multiple industries.